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Compound of Interest

2,2-Bis(hydroxymethyl)butanoic
Compound Name: o
aci

Cat. No.: B159916

Introduction to 2,2-Bis(hydroxymethyl)butanoic
acid (DMBA)

2,2-Bis(hydroxymethyl)butanoic acid (DMBA) is a multifunctional organic compound
characterized by a carboxylic acid group and two primary hydroxyl groups. It is utilized in the
synthesis of polymers, particularly in the production of water-soluble polyurethane dispersions,
polyester resins, and epoxy esters, where it acts as a hydrophilic and crosslinking agent.[1]
DMBA is often marketed as an environmentally friendly alternative to its lower homologue, 2,2-
bis(hydroxymethyl)propionic acid (DMPA).[1] A thorough understanding of its environmental
profile is therefore essential for its safe and sustainable application.

Physicochemical Properties and Justification for
Read-Across

The environmental fate and ecotoxicity of a chemical are largely governed by its
physicochemical properties. The structural similarity between DMBA and DMPA, differing only
by an additional methyl group on the ethyl side chain of DMBA, results in comparable
physicochemical properties. This similarity forms the basis for the read-across approach used
in this assessment.
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2,2' 2,2- oo o
. ) Justification for
Bis(hydroxymethyl) bis(hydroxymethyl)
Property . ] oo . Read-Across
butanoic acid propionic acid o
Similarity
(DMBA) (DMPA)
CAS Number 10097-0-6 4767-03-7 -
Homologous series,
Molecular Formula CeH1204 CsH1004 differing by one -CHz-
group.
] Similar molecular size
Molecular Weight 148.16 g/mol 134.13 g/mol
and mass.
] ] Both are solids at
Melting Point 109-112 °CJ[2][3] 189-191 °C

room temperature.

Water Solubility

487 glL at 20°C[1][3]
[4]

High (readily soluble)

High water solubility
for both indicates low
potential for
bioaccumulation and
partitioning to

sediment.

log Kow (Octanol-
Water Partition

Coefficient)

-0.68 (Predicted)[1]

-1.3 (Predicted)

Both have very low,
negative log Kow
values, indicating they
are hydrophilic and
have a low potential

for bioaccumulation.

Vapor Pressure

0 Pa at 25°C[1][2]

Low

Both have negligible
vapor pressure,
suggesting low
volatility and limited

atmospheric transport.

pKa

4.16 (Predicted)[1][2]
(3]

Both are weak acids
and will exist

predominantly as
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anions in

environmental waters.

Environmental Fate

The environmental fate of DMBA is assessed based on data for DMPA.

Biodegradation

Based on studies conducted on DMPA, DMBA is not expected to be readily biodegradable.
However, it is likely to be inherently biodegradable, meaning it will degrade in the environment

over a longer period.

Conclusion for

Test Type Guideline Results for DMPA DMBA (via Read-
Across)
1% degradation after )
Ready ) Not readily
) . OECD 301A 28 days (not readily )
Biodegradability ) biodegradable
biodegradable)
89% degradation after
Inherent . Inherently
) N OECD 302B 28 days (inherently )
Biodegradability ) biodegradable
biodegradable)

Environmental Distribution

Due to its high water solubility and low predicted octanol-water partition coefficient, DMBA is
expected to remain predominantly in the aquatic compartment if released into the environment.
Its low vapor pressure indicates that volatilization from water or soil surfaces will be negligible.
Adsorption to soil or sediment is also expected to be low.

Ecotoxicity

The ecotoxicity of DMBA is predicted based on the available data for DMPA. The GHS
classification for DMBA as "Harmful to aquatic life with long lasting effects” (H412) is consistent
with the chronic toxicity data for DMPA.[5]
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Aquatic Toxicity
Value for Predicted
Organism Test Type Guideline Endpoint DMPA Ecotoxicity
(mglL) for DMBA
Fish (Danio Low acute
_ Acute OECD 203 96h LCso > 100 o
rerio) toxicity
Daphnia
_ Low acute
(Daphnia Acute OECD 202 48h ECso > 100 o
toxicity
magna)
Algae
(Pseudokirch Low acute
_ Acute OECD 201 72h ErCso > 100 o
neriella toxicity
subcapitata)
Fish
. . Harmful on a
(Pimephales Chronic OECD 210 32d NOEC 10 ) )
chronic basis
promelas)
Daphnia
] ) Harmful on a
(Daphnia Chronic OECD 211 21d NOEC 12.5 ) ]
chronic basis
magna)

Experimental Protocols

The following are summaries of the standard experimental protocols used to generate the
environmental data for DMPA, which are used for the read-across assessment of DMBA.

Ready Biodegradability - OECD 301A

A known concentration of the test substance is inoculated with a small number of
microorganisms from a mixed population (e.g., activated sludge). The degradation is followed
by measuring the dissolved organic carbon (DOC) concentration over a 28-day period. A
substance is considered readily biodegradable if it shows more than 70% DOC removal within
this period.

Acute Toxicity to Fish - OECD 203
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Fish are exposed to the test substance in a static or semi-static system for 96 hours. The
mortality is recorded at 24, 48, 72, and 96 hours, and the concentration lethal to 50% of the fish
(LCso) is determined.

Acute Toxicity to Daphnia - OECD 202

Daphnids are exposed to the test substance for 48 hours. The concentration at which 50% of
the daphnids are immobilized (ECso) is determined.

Algal Growth Inhibition Test - OECD 201

A culture of algae is exposed to various concentrations of the test substance over 72 hours.
The inhibition of growth is measured, and the concentration that causes a 50% reduction in
growth rate (ErCso) is calculated.

Mandatory Visualizations
Environmental Risk Assessment Workflow
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Caption: Workflow for the environmental risk assessment of DMBA using a read-across
approach.

Hypothetical Biodegradation Pathway of DMBA
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Caption: A hypothetical aerobic biodegradation pathway for DMBA.

Conclusion

Based on a scientifically justified read-across from its close structural analogue, 2,2-
bis(hydroxymethyl)propionic acid, 2,2-Bis(hydroxymethyl)butanoic acid is characterized as
being inherently biodegradable but not readily biodegradable. It exhibits low acute toxicity to
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aquatic organisms (fish, daphnia, and algae). However, chronic exposure may be harmful to
aquatic life, which is consistent with its GHS classification of H412 ("Harmful to aquatic life with
long lasting effects"). Due to its high water solubility and low potential for bioaccumulation,
DMBA is expected to primarily reside in the water compartment and is unlikely to pose a
significant risk of biomagnification. While this read-across assessment provides a robust initial
understanding of the environmental profile of DMBA, direct experimental studies would be
beneficial for a definitive characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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